Cas no 72517-22-7 (5-Chloro-2,3-dimethoxybenzoic Acid)

• Product Name: 5-Chloro-2,3-dimethoxybenzoic Acid
• CAS No: 72517-22-7
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• MDL: MFCD00475365
• CID: 4158775
• PubChem ID: 3252658
• Update Time: 2025-10-28

5-Chloro-2,3-dimethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2,3-dimethoxy-
• 5-Chloro-2,3-dimethoxybenzoic acid
• MFCD00475365
• 72517-22-7
• STL353633
• E87982
• EN300-1967669
• AKOS005151362
• SCHEMBL10355676
• CS-0345168
• 5-Chloro-2,3-dimethoxybenzoic Acid

• MDL： MFCD00475365
• Inchi： 1S/C9H9ClO4/c1-13-7-4-5(10)3-6(9(11)12)8(7)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： LRURKYFKJPEOMX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)O)C=1)OC)OC

Computed Properties

• Exact Mass: 216.0189365g/mol
• Monoisotopic Mass: 216.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 5-Chloro-2,3-dimethoxybenzoic Acid

Research Update on 5-Chloro-2,3-dimethoxybenzoic Acid (CAS: 72517-22-7) in Chemical Biology and Pharmaceutical Applications

5-Chloro-2,3-dimethoxybenzoic Acid (CAS: 72517-22-7) is a chemically synthesized benzoic acid derivative that has garnered increasing attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its chloro and dimethoxy functional groups, serves as a versatile intermediate in the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents, highlighting its significance in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-Chloro-2,3-dimethoxybenzoic Acid on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study employed molecular docking simulations and in vitro enzymatic assays to demonstrate that this compound exhibits selective COX-2 inhibition with an IC50 value of 12.3 μM, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. The research further elucidated the structural basis of its interaction with the COX-2 active site, providing insights for future structure-activity relationship (SAR) studies.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 5-Chloro-2,3-dimethoxybenzoic Acid was utilized as a building block for the synthesis of hybrid molecules targeting bacterial efflux pumps. The study highlighted its role in enhancing the antibacterial activity of known antibiotics against multidrug-resistant strains, particularly Staphylococcus aureus and Escherichia coli. The hybrid compounds exhibited a 4- to 8-fold increase in potency compared to parent antibiotics, underscoring the value of this benzoic acid derivative in addressing antimicrobial resistance.

Recent pharmacokinetic studies have also shed light on the metabolic stability and bioavailability of 5-Chloro-2,3-dimethoxybenzoic Acid. A 2024 preclinical investigation published in Xenobiotica demonstrated favorable oral absorption characteristics in rodent models, with a bioavailability of 68% and a plasma half-life of 3.2 hours. These findings support its potential as a drug candidate scaffold, though further optimization may be required to improve its metabolic clearance rates in higher species.

From a synthetic chemistry perspective, novel green chemistry approaches have been developed for the production of 5-Chloro-2,3-dimethoxybenzoic Acid. A recent patent (WO2023124567) describes an eco-friendly catalytic system using recyclable ionic liquids that achieves 92% yield with minimal waste generation. This advancement addresses previous challenges in the large-scale production of this compound while aligning with current pharmaceutical industry sustainability goals.

In conclusion, 5-Chloro-2,3-dimethoxybenzoic Acid (72517-22-7) continues to demonstrate significant potential across multiple areas of pharmaceutical research. Its dual role as both a bioactive compound and a synthetic intermediate positions it as a valuable asset in drug discovery pipelines. Future research directions may focus on expanding its therapeutic applications through targeted derivatization and comprehensive preclinical evaluation to fully realize its medicinal potential.